Cas no 2648923-69-5 ((2S,3R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-3-methoxybutanoic acid)

• Product Name: (2S,3R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-3-methoxybutanoic acid
• CAS No: 2648923-69-5
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 5937909
• PubChem ID: 165819273
• Update Time: 2025-10-28

(2S,3R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-3-methoxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S,3R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-3-methoxybutanoic acid
• 2648923-69-5
• (2S,3R)-2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}-3-methoxybutanoic acid
• EN300-1567169

• Inchi： 1S/C25H30N2O6/c1-4-16(23(28)27-22(24(29)30)15(2)32-3)13-26-25(31)33-14-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,15-16,21-22H,4,13-14H2,1-3H3,(H,26,31)(H,27,28)(H,29,30)/t15-,16?,22+/m1/s1
• InChI Key： PIDAFNJVRBCJTC-QSTVZIRKSA-N
• SMILES： O(C(NCC(C(N[C@H](C(=O)O)[C@@H](C)OC)=O)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 114Ų

Additional information on (2S,3R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-3-methoxybutanoic acid

Introduction to (2S,3R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-3-methoxybutanoic Acid (CAS No. 2648923-69-5)

(2S,3R-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-3-methoxybutanoic acid) is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 2648923-69-5, represents a sophisticated molecular structure designed for targeted biological activity. Its unique stereochemistry and functional groups make it a promising candidate for various therapeutic applications, particularly in the realm of drug discovery and development.

The molecular framework of this compound is characterized by its chiral center at the 2S and 3R positions, which are critical for its biological efficacy. The presence of a methoxycarbonyl group attached to a fluorenyl moiety further enhances its potential as a pharmacophore. This particular arrangement not only contributes to the compound's stability but also influences its interactions with biological targets, making it an attractive scaffold for medicinal chemists.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways with high specificity. The structure of (2S,3R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-3-methoxybutanoic acid aligns well with this trend, as it incorporates elements that are known to improve drug-like properties such as solubility, metabolic stability, and binding affinity. These features are essential for the successful translation of preclinical findings into clinical applications.

One of the most compelling aspects of this compound is its potential in the treatment of neurological disorders. The fluorenyl group, in particular, has been extensively studied for its ability to cross the blood-brain barrier, a critical factor for drugs targeting central nervous system (CNS) diseases. Preclinical studies have suggested that compounds with similar structural motifs may exhibit neuroprotective and anti-inflammatory properties, which are relevant to conditions such as Alzheimer's disease and Parkinson's disease.

The methoxycarbonyl group in the molecule also plays a crucial role in its pharmacological profile. This functional group is known to enhance binding interactions by forming hydrogen bonds with polar residues in protein targets. Such interactions are essential for achieving high affinity and selectivity, which are key requirements for effective drug therapy. Additionally, the methoxybutanoic acid moiety contributes to the compound's solubility in both aqueous and lipid environments, facilitating its absorption and distribution within the body.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular behavior, which has accelerated the drug discovery process. Virtual screening techniques have been used to identify potential binding sites on biological targets for (2S,3R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-3-methoxybutanoic acid. These studies have provided valuable insights into how the compound interacts with enzymes and receptors involved in disease pathways.

In addition to its therapeutic potential, this compound has shown promise in material science applications. The unique combination of rigid fluorenyl groups and flexible aliphatic chains makes it an interesting candidate for designing novel polymers with enhanced mechanical properties. Such materials could find applications in industries ranging from aerospace to electronics.

The synthesis of (2S,3R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-3-methoxybutanoic acid presents several challenges due to its complex stereochemistry. However, recent developments in asymmetric synthesis have made it possible to produce enantiomerically pure forms of this compound on a larger scale. These advancements are crucial for ensuring the reproducibility and consistency of experimental results in both academic and industrial settings.

The pharmacokinetic profile of this compound is another area of active research. Studies have been conducted to evaluate its absorption, distribution, metabolism, and excretion (ADME) properties. Preliminary data suggest that it exhibits good oral bioavailability and moderate metabolic clearance rates, making it a viable candidate for further clinical development.

The future direction of research on (2S,3R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-3-methoxybutanoic acid is likely to focus on optimizing its pharmacological properties through structural modifications. By fine-tuning key functional groups such as the fluorenyl moiety and the methoxycarbonyl group, researchers aim to enhance its efficacy while minimizing potential side effects.

In conclusion, (2S,3R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-3-methoxybutanoic acid (CAS No. 2648923-69-5) is a multifaceted compound with significant potential in both pharmaceuticals and material science. Its unique structural features make it an attractive candidate for further investigation into treating neurological disorders and developing advanced materials. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing scientific challenges.